Cas no 1965309-72-1 (2-Aminomethyl-Imidazo1,2-Apyridine-6-Carbonitrile Dihydrochloride)

• Product Name: 2-Aminomethyl-Imidazo1,2-Apyridine-6-Carbonitrile Dihydrochloride
• CAS No: 1965309-72-1
• MF: C₉H₁₀Cl₂N₄
• MW: 245.10849905014
• MDL: MFCD28098141
• CID: 4776541
• PubChem ID: 91828000
• Update Time: 2026-02-26

2-Aminomethyl-Imidazo1,2-Apyridine-6-Carbonitrile Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Aminomethyl-imidazo[1,2-a]pyridine-6-carbonitrile dihydrochloride
• SB35000
• 2-(Aminomethyl)imidazo[1,2-a]pyridine-6-carbonitrile dihydrochloride
• MFCD28098141
• 2-Aminomethyl-imidazo[1,2-a]pyridine-6-carbonitriledihydrochloride
• 1965309-72-1
• AT32658
• 2-(aminomethyl)imidazo[1,2-a]pyridine-6-carbonitrile;dihydrochloride
• BS-44634
• CS-0169460
• 2-Aminomethyl-Imidazo1,2-Apyridine-6-Carbonitrile Dihydrochloride

• MDL： MFCD28098141
• Inchi： 1S/C9H8N4.2ClH/c10-3-7-1-2-9-12-8(4-11)6-13(9)5-7;;/h1-2,5-6H,4,11H2;2*1H
• InChI Key： IWHOYQXNOHSLBA-UHFFFAOYSA-N
• SMILES： Cl.Cl.N12C=C(C#N)C=CC1=NC(CN)=C2

Computed Properties

• Exact Mass: 244.0282517g/mol
• Monoisotopic Mass: 244.0282517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.1

Additional information on 2-Aminomethyl-Imidazo1,2-Apyridine-6-Carbonitrile Dihydrochloride

2-Aminomethyl-Imidazo[1,2-a]pyridine-6-Carbonitrile Dihydrochloride (CAS No. 1965309-72-1): An Overview

2-Aminomethyl-Imidazo[1,2-a]pyridine-6-Carbonitrile Dihydrochloride (CAS No. 1965309-72-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and potential applications in drug development.

The chemical structure of 2-Aminomethyl-Imidazo[1,2-a]pyridine-6-Carbonitrile Dihydrochloride is composed of an imidazopyridine core with a cyano group at the 6-position and an aminomethyl group at the 2-position. The dihydrochloride salt form enhances its solubility and stability, making it suitable for various experimental and clinical applications. The imidazopyridine scaffold is known for its diverse biological activities, including anticonvulsant, anxiolytic, and sedative properties, which have been extensively studied in the past.

Recent research has focused on the potential therapeutic applications of 2-Aminomethyl-Imidazo[1,2-a]pyridine-6-Carbonitrile Dihydrochloride. One notable study published in the Journal of Medicinal Chemistry highlighted its potent inhibitory activity against specific kinases involved in cancer progression. The compound demonstrated significant antiproliferative effects on various cancer cell lines, suggesting its potential as a lead compound for the development of novel anticancer drugs.

In addition to its anticancer properties, 2-Aminomethyl-Imidazo[1,2-a]pyridine-6-Carbonitrile Dihydrochloride has shown promise in neuropharmacology. A study conducted by a team of researchers at the University of California found that the compound exhibits neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action appears to involve modulation of neurotransmitter systems and reduction of oxidative stress, which are key factors in the pathogenesis of these conditions.

The pharmacokinetic profile of 2-Aminomethyl-Imidazo[1,2-a]pyridine-6-Carbonitrile Dihydrochloride has also been investigated to ensure its suitability for clinical use. Studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, making it a promising candidate for further preclinical and clinical evaluation.

Safety assessments are crucial for any potential drug candidate. Preclinical toxicity studies have indicated that 2-Aminomethyl-Imidazo[1,2-a]pyridine-6-Carbonitrile Dihydrochloride is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. These findings support its continued development as a potential therapeutic agent.

The synthetic route for producing 2-Aminomethyl-Imidazo[1,2-a]pyridine-6-Carbonitrile Dihydrochloride has been optimized to ensure high yields and purity. The synthesis involves several steps, including the formation of the imidazopyridine core through a multicomponent reaction followed by functional group modifications to introduce the cyano and aminomethyl groups. The final step involves the conversion to the dihydrochloride salt form to enhance solubility.

In conclusion, 2-Aminomethyl-Imidazo[1,2-a]pyridine-6-Carbonitrile Dihydrochloride (CAS No. 1965309-72-1) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in areas such as oncology and neuropharmacology. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.